methyl 3-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]benzoate
Overview
Description
Methyl 3-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]benzoate, also known as BTT-3033, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the class of benzotriazine compounds and has been found to exhibit promising biological activities.
Mechanism of Action
Target of Action
Similar compounds such as azinphos-methyl, a member of the class of benzotriazines, have been found to inhibit acetylcholinesterase (ec 3117) and cholinesterase (EC 3118) . These enzymes play a crucial role in nerve signal transmission by breaking down acetylcholine, a neurotransmitter .
Mode of Action
This accumulation can disrupt normal nerve signal transmission .
Biochemical Pathways
Based on the potential targets, it can be inferred that it may impact the cholinergic system, which involves the neurotransmitter acetylcholine and its associated enzymes and receptors .
Result of Action
Based on its potential targets, it can be inferred that it may lead to disrupted nerve signal transmission due to the accumulation of acetylcholine .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, azinphos-methyl, a similar compound, has a low aqueous solubility and is volatile . . These properties can influence how the compound interacts with its environment and ultimately its effectiveness.
Advantages and Limitations for Lab Experiments
One of the advantages of methyl 3-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]benzoate is that it has been found to have potent anti-cancer and anti-inflammatory properties. It may also have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases. However, the limitations of this compound include its limited solubility in water, which may affect its bioavailability and efficacy. In addition, more studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on methyl 3-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]benzoate. One area of research could focus on the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research could focus on the development of analogs of this compound with improved solubility and bioavailability. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
Methyl 3-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]benzoate has been found to have potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound has anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
methyl 3-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3/c1-22-16(21)12-6-4-5-11(9-12)10-19-15(20)13-7-2-3-8-14(13)17-18-19/h2-9H,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMVXBYXBFZYUCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)CN2C(=O)C3=CC=CC=C3N=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.